Cas no 7468-76-0 (3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one)

7468-76-0 structure
Product name:3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
- 3-(4-hydroxyphenyl)-3H-2-benzofuran-1-one
- SCHEMBL863475
- DTXSID30321992
- 7468-76-0
- NSC400188
- 3-(p-hydroxyphenyl)phthalide
- NSC-400188
- 3-(4-Hydroxyphenyl)-3h-isobenzofuran-1-one
- DS-004575
-
- Inchi: InChI=1S/C14H10O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17-13/h1-8,13,15H
- InChI Key: RZAVMTCGIWKQJA-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(OC2=O)C3=CC=C(C=C3)O
Computed Properties
- Exact Mass: 226.063
- Monoisotopic Mass: 226.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 433.9°C at 760 mmHg
- Flash Point: 193.5°C
- Refractive Index: 1.654
- PSA: 46.53
3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Related Literature
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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